Cas no 5332-96-7 ((4-Nitrophenyl)acetone)

(4-Nitrophenyl)acetone structure
(4-Nitrophenyl)acetone structure
Product Name:(4-Nitrophenyl)acetone
CAS No:5332-96-7
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD00051518
CID:85290
PubChem ID:219367
Update Time:2025-04-18

(4-Nitrophenyl)acetone Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenylacetone
    • 1-(4-Nitrophenyl)-2-propanone
    • 1-(4-nitrophenyl)propan-2-one
    • 1-(4-Nitrophenyl)acetone
    • 1-(4-nitro-phenyl)-propan-2-one
    • 2-Propanone,1-(4-nitrophenyl)
    • 4-nitrobenzyl methyl ketone
    • 4-nitrophenyl-2-propanone
    • 4'-nitrophenylpropane-2-one
    • p-nitrophenylacetone
    • 1-(p-Nitrophenyl)-2-propanone
    • Methyl 4-nitrobenzyl ketone
    • NSC 581
    • 2-Propanone, 1-(4-nitrophenyl)-
    • GEWWCWZGHNIUBW-UHFFFAOYSA-N
    • NSC581
    • p-Nitrophenylazeton
    • PubChem18646
    • (4-Nitrophenyl)acetone
    • 1-(4-Nitrophenyl)acetone #
    • (P-NITROPHENYL)ACETONE
    • 2-Propanone,1-(4-nitrophenyl)-
    • 1-(4-nitrophenyl)-propan-2-one
    • 1-(4-nitro-phenyl)-propan-2-
    • A829515
    • MFCD00051518
    • AS-33010
    • 5332-96-7
    • DTXSID60277054
    • Gamma-butyrolactone(GBL)
    • AKOS000216019
    • FT-0619272
    • SY226853
    • SCHEMBL43494
    • EN300-305301
    • NSC-581
    • DB-052299
    • MDL: MFCD00051518
    • Inchi: 1S/C9H9NO3/c1-7(11)6-8-2-4-9(5-3-8)10(12)13/h2-5H,6H2,1H3
    • InChI Key: GEWWCWZGHNIUBW-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1C=CC(=CC=1)[N+](=O)[O-]
    • BRN: 1953054

Computed Properties

  • Exact Mass: 179.05800
  • Monoisotopic Mass: 179.058243149 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • Molecular Weight: 179.17
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.212±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 205-206 °C (decomposition)
  • Boiling Point: 307.5°Cat760mmHg
  • Flash Point: 146.4°C
  • Refractive Index: 1.549
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • Water Partition Coefficient: Insoluble in water, soluble in usual organic solvents.
  • PSA: 62.89000
  • LogP: 2.24950
  • Solubility: Not determined

(4-Nitrophenyl)acetone Security Information

(4-Nitrophenyl)acetone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(4-Nitrophenyl)acetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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eNovation Chemicals LLC
Y1045486-25g
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$95 2024-06-07
eNovation Chemicals LLC
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(4-Nitrophenyl)acetone Production Method

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